Cas no 1824056-47-4 (2-(7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridin-1-yl)propan-1-ol)

• Product Name: 2-(7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridin-1-yl)propan-1-ol
• CAS No: 1824056-47-4
• MF: C₁₀H₁₀FIN₂O
• MW: 320.102077960968
• CID: 4827605
• Update Time: 2025-10-28

2-(7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridin-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridin-1-yl)propan-1-ol
• 2-(7-fluoro-3-iodopyrrolo[3,2-c]pyridin-1-yl)propan-1-ol

• Inchi： 1S/C10H10FIN2O/c1-6(5-15)14-4-9(12)7-2-13-3-8(11)10(7)14/h2-4,6,15H,5H2,1H3
• InChI Key： FUSIIBRSPMPMIT-UHFFFAOYSA-N
• SMILES： IC1=CN(C2C(=CN=CC=21)F)C(C)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 1.3
• Topological Polar Surface Area: 38

Additional information on 2-(7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridin-1-yl)propan-1-ol

2-(7-Fluoro-3-Iodo-1H-Pyrrolo[3,2-c]Pyridin-1-Yl)Propan-1-Ol: A Comprehensive Overview

2-(7-Fluoro-3-Iodo-1H-Pyrrolo[3,2-c]Pyridin-1-Yl)Propan-1-Ol, also known by its CAS number 1824056-47-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrrolopyridine core substituted with fluorine and iodine atoms, as well as a hydroxyl group attached to a propane chain. The presence of these substituents imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, coupling reactions, and oxidation steps. Recent advancements in catalytic methodologies have enabled researchers to achieve higher yields and better purity levels in its production. For instance, the use of palladium catalysts in cross-coupling reactions has been pivotal in constructing the pyrrolopyridine framework efficiently. This has not only streamlined the synthesis process but also opened up possibilities for scaling up production for industrial applications.

One of the most promising areas of application for 2-(7-Fluoro-3-Iodo-1H-Pyrrolo[3,2-c]Pyridin-1-Yl)Propan-1-Ol is in drug discovery. The compound's ability to act as a kinase inhibitor has been extensively studied, with recent research highlighting its potential in treating various cancers. For example, studies published in Nature Communications have demonstrated that this compound can selectively inhibit oncogenic kinases without affecting normal cellular processes. This selectivity is attributed to the precise positioning of the fluorine and iodine atoms within the pyrrolopyridine ring system.

In addition to its therapeutic applications, this compound has also found utility in materials science. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers at the University of California have reported that incorporating this compound into OLED architectures significantly enhances device efficiency and stability. The hydroxyl group on the propane chain plays a crucial role in facilitating energy transfer between the emitting layer and the substrate.

The physical and chemical properties of 2-(7-Fluoro-3-Iodo-1H-Pyrrolo[3,2-c]Pyridin-1-Yl)Propan-1-Ol are equally fascinating. Its solubility profile varies significantly depending on the solvent used, with higher solubility observed in polar aprotic solvents such as dimethylformamide (DMF). This characteristic makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent studies have also explored the environmental impact of this compound. Researchers at Kyoto University have conducted biodegradation assays to assess its potential toxicity to aquatic life. Initial findings suggest that under controlled conditions, the compound undergoes rapid degradation without releasing harmful byproducts. These results are encouraging for industries looking to adopt this compound without compromising environmental sustainability.

In conclusion, 2-(7-Fluoro-3-Iodo-1H-Pyrrolo[3,2-c]Pyridin-1-Yl)Propan